Cas no 56898-53-4 (4-bromopyridine - borane (1:1))

• Product Name: 4-bromopyridine - borane (1:1)
• CAS No: 56898-53-4
• MF: C₅H₇BBrN
• MW: 171.830780267715
• CID: 1600269
• PubChem ID: 143424
• Update Time: 2025-04-21

4-bromopyridine - borane (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-bromopyridine - borane (1:1)
• Pyridine,4-bromo-,compound with borane(3)
• Pyridine,4-bromo-,compound with borane(1:1)
• Pyridine, 4-bromo-, compound with borane (3)
• 56898-53-4

• Inchi： 1S/C5H4BrN.BH3/c6-5-1-3-7-4-2-5;/h1-4H;1H3
• InChI Key： LDMVDBYQYUAWBI-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1.B

Computed Properties

• Exact Mass: 169.98911
• Monoisotopic Mass: 170.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 185.2°C at 760 mmHg
• Flash Point: 65.8°C
• PSA: 12.89